Cas no 1261830-24-3 (2-Amino-4-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1261830-24-3
• MF: C₁₃H₈F₆N₂O
• MW: 322.205843925476
• CID: 4929075
• Update Time: 2025-06-08

2-Amino-4-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C13H8F6N2O/c14-12(15,16)10-5-8(6-11(20)21-10)7-1-3-9(4-2-7)22-13(17,18)19/h1-6H,(H2,20,21)
• InChI Key： RSAGNXGUVFHNJG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(N)N=1)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 4.2
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-4-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-Amino-4-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS: 1261830-24-3)

The compound 2-Amino-4-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS: 1261830-24-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its trifluoromethyl and trifluoromethoxy substituents, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its potential applications as a building block for bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents targeting various diseases.

One of the key areas of investigation has been the synthesis and optimization of 2-Amino-4-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine. Researchers have developed novel synthetic routes to improve yield and purity, leveraging modern techniques such as microwave-assisted synthesis and flow chemistry. These advancements have facilitated the production of gram-scale quantities, enabling further pharmacological evaluations. The compound's structural features, including its electron-withdrawing groups, contribute to its stability and bioavailability, which are critical factors in drug development.

In addition to synthetic improvements, recent studies have explored the biological activities of derivatives of 2-Amino-4-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine. Preliminary in vitro assays have demonstrated its potential as a modulator of specific protein kinases involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound exhibited nanomolar inhibitory activity against a subset of tyrosine kinases, suggesting its utility in targeted cancer therapies. These findings underscore the compound's versatility and its potential to serve as a scaffold for the development of next-generation therapeutics.

Further research has also investigated the pharmacokinetic and toxicological profiles of 2-Amino-4-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine. Animal studies have indicated favorable absorption and distribution properties, with minimal off-target effects observed at therapeutic doses. However, challenges remain in optimizing metabolic stability and reducing potential hepatotoxicity, which are areas of active investigation. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate the translation of this compound into clinical applications.

In conclusion, 2-Amino-4-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS: 1261830-24-3) represents a promising chemical entity with broad applicability in drug discovery. Its unique structural attributes, coupled with recent advancements in synthesis and biological evaluation, position it as a valuable tool for developing novel therapeutic agents. Future research will likely focus on expanding its pharmacological repertoire and addressing remaining challenges to fully realize its potential in the treatment of complex diseases.